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Introduction: Nitrous acid (HONO) is a significant atmospheric species that plays a crucial role

in tropospheric chemistry. Its photolysis is a primary source of hydroxyl radicals (OH), which

are highly reactive and initiate the oxidation of most atmospheric pollutants.[1][2][3]

Understanding the mechanisms and kinetics of HONO photolysis is essential for accurate air

quality modeling and developing effective pollution control strategies. These application notes

provide a detailed overview of the experimental setups, protocols, and data analysis

techniques used to study HONO photolysis in a laboratory setting.

I. Experimental Setups
The experimental investigation of HONO photolysis involves three main components: a stable

and pure HONO source, a reaction chamber or flow tube to contain the sample during

photolysis, and a sensitive and selective analytical technique for HONO detection.

1. HONO Generation:

The generation of high-purity HONO is critical for accurate photolysis studies. Several methods

have been developed, each with its advantages and limitations. A common challenge is the co-

production of nitrogen dioxide (NO₂), which can interfere with measurements.[1]

Reaction of Hydrochloric Acid (HCl) and Sodium Nitrite (NaNO₂): This method involves the

reaction of gaseous HCl with solid NaNO₂ to produce HONO.[1] A "catch and release"
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technique can be employed to improve purity by selectively trapping HONO at a lower

temperature (-4°C) and then releasing it by gentle heating, while more volatile impurities like

NO₂ (melting point -9°C) are pumped away.[1]

Acidified Sodium Nitrite Solution: Bubbling a carrier gas (e.g., N₂) through an acidic solution

of sodium nitrite (e.g., using sulfuric acid) can produce gaseous HONO.[1][4] However, this

method often yields lower purities (around 50%).[1][4]

Permeation Devices: These devices can provide a stable and continuous source of low-

concentration HONO, but they may have complex setups.[1][4]

2. Reaction Chambers:

The photolysis of HONO is typically studied in controlled environments such as atmospheric

simulation chambers or smaller laboratory-scale reactors.

Atmospheric Simulation Chambers: Large-scale chambers, such as the SAPHIR chamber in

Germany and the CESAM chamber in France, allow for the study of HONO photolysis under

conditions that closely mimic the real atmosphere.[1]

Photocells and Flow Tubes: For more controlled laboratory experiments, smaller vessels like

photocells or flow tubes are used.[5][6] These are often made of materials like Teflon or PFA

to minimize wall losses of the reactive species.[5][7] A carrier gas, such as zero air or

nitrogen, flows through the cell at a controlled rate.[5]

3. Analytical Techniques:

A variety of highly sensitive techniques are available for the detection and quantification of

HONO. The choice of technique depends on the required sensitivity, selectivity, and time

resolution.

Differential Optical Absorption Spectroscopy (DOAS): A long-path absorption technique that

provides high accuracy for measuring HONO concentrations over large areas.[1][4][8]

Broadband Cavity-Enhanced Absorption Spectroscopy (BBCEAS): A highly sensitive and

selective method for real-time monitoring of HONO.[1]
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Long-Path Absorption Photometer (LOPAP): A wet chemical technique known for its high

sensitivity and accuracy in detecting low concentrations of HONO.[1][4][8]

Laser-Induced Fluorescence (LIF): A very sensitive technique for HONO detection, often

coupled with photo-fragmentation.[1][4][6]

Chemical Ionization Mass Spectrometry (CIMS): A highly sensitive and selective technique

that can provide detailed chemical information.[8]

II. Experimental Protocols
Protocol 1: High-Purity HONO Generation using HCl and NaNO₂ with Thermal Separation

This protocol describes a method for generating high-purity HONO suitable for photolysis

experiments.[1]

Materials:

12 M Hydrochloric acid (HCl)

Supersaturated sodium nitrite (NaNO₂) slurry

Glass beads (4 mm)

Three-bubbler system

Controlled temperature baths

Nitrogen (N₂) carrier gas

Mass flow controllers

PFA tubing

Procedure:

Set up a series of three bubblers immersed in controlled temperature baths.

Fill the first bubbler with 12 M HCl.
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Fill the second bubbler with a supersaturated NaNO₂ slurry dispersed over glass beads.

The third bubbler (the "capture" bubbler) contains only glass beads and is cooled to -5.5°C.

Flow N₂ carrier gas through the system at a controlled rate (e.g., 300 SCCM). The gas first

passes through the HCl bubbler, then the NaNO₂ bubbler, where HONO and NO₂ are

generated.

Direct the gas flow from the second bubbler to the capture bubbler. HONO will be selectively

trapped on the cold glass beads, while NO₂ passes through to a waste line.

After a desired collection time (e.g., 1 hour), bypass the first two bubblers and flow clean N₂

through the capture bubbler.

Gradually warm the capture bubbler to 30°C to release the purified HONO into the gas

stream for introduction into the reaction chamber.

Protocol 2: HONO Photolysis in a Photocell

This protocol outlines the general procedure for studying HONO photolysis in a laboratory

photocell.[5]

Materials:

High-purity HONO source (from Protocol 1)

Teflon photocell with quartz windows

Solar simulator or UV lamps as a light source

Zero air or N₂ carrier gas

Mass flow controllers

HONO detection instrument (e.g., BBCEAS, LOPAP)

Data acquisition system
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Procedure:

Connect the output of the HONO generation system to the inlet of the photocell.

Establish a constant flow of the HONO/carrier gas mixture through the photocell. The flow

rate should be set to achieve the desired residence time within the cell.

Monitor the concentration of HONO at the outlet of the photocell in the dark to establish a

baseline.

Turn on the light source to initiate photolysis. The light intensity should be characterized

using a spectroradiometer.

Continuously monitor the concentration of HONO at the outlet of the photocell during

illumination. The decrease in HONO concentration corresponds to the amount lost due to

photolysis.

The photolysis rate constant (JHONO) can be calculated from the change in HONO

concentration, the residence time in the photocell, and the light intensity.

III. Data Presentation
Quantitative data from HONO photolysis studies are crucial for understanding its atmospheric

impact. The following tables summarize key parameters from the literature.

Table 1: HONO Photolysis and Production Rate Constants
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Parameter Value Conditions Reference

HONO photolysis

frequency from gas-

phase 2-nitrophenol

5.73 × 10⁻⁵ s⁻¹ Gas phase

HONO photolysis

frequency from

aqueous 4-nitrophenol

5.25 × 10⁻⁶ s⁻¹ Aqueous phase

Normalized average

jpNO₃⁻ → HONO
1.72 × 10⁻⁵ s⁻¹

Winter haze, North

China Plain (corrected

for shadow effect)

[9]

jpNO₃⁻

(1.50 ± 0.21) × 10⁻⁵

s⁻¹ to (1.82 ± 0.10) ×

10⁻⁵ s⁻¹

Aqueous nitrate with

nonanoic acid
[10]

HONO transfer rate

from solution

2.3 × 10⁻⁴ s⁻¹ to 5.6 ×

10⁻⁴ s⁻¹

0.1 to 20 mM

nonanoic acid

concentration

[10]

Reactive uptake

coefficient of NO₂ on

illuminated TiO₂

2.5 × 10⁻⁴ 30 ppb NO₂ [6]

Table 2: HONO Concentrations in Different Environments
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Environment
HONO Concentration
(ppbv)

Reference

Seoul Metropolitan Area

(average)
0.93 [11]

Seoul Metropolitan Area (high-

O₃ episodes, 00:00–05:00

LST)

1.82 [11]

Seoul Metropolitan Area (non-

episodes, 00:00–05:00 LST)
1.20 [11]

Urban sites (range) 0.36–2.80 [11]

Suburban sites (range) 0.28–0.66 [11]

Rural sites (range) 0.16–0.65 [11]
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Caption: Experimental workflow for HONO photolysis studies.
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Caption: Primary photochemical pathway of HONO photolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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